Cas no 1820673-23-1 (Cephalexin Hydrate)

• Product Name: Cephalexin Hydrate
• CAS No: 1820673-23-1
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 4708397
• PubChem ID: 62922
• Update Time: 2025-06-24

Cephalexin Hydrate Chemical and Physical Properties

Names and Identifiers

• Cephalexin Hydrate
• AKOS015962251
• C2248
• SCHEMBL11985597
• AC-22680
• 1820673-23-1
• 1212823-95-4
• AC-16005

• Inchi： 1S/C16H17N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h2-6,10-11,15H,7,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,15?/m1/s1
• InChI Key： ZAIPMKNFIOOWCQ-MHSSMOFYSA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C([C@H](C12)NC([C@@H](C1C=CC=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 138Ų

Additional information on Cephalexin Hydrate

Cephalexin Hydrate (CAS No. 1820673-23-1): A Comprehensive Overview of Its Chemical, Pharmacological, and Clinical Applications

Cephalexin Hydrate (CAS No. 1820673-23-1) represents a crystalline form of the semi-synthetic cephalosporin antibiotic cephalexin, characterized by the inclusion of water molecules in its molecular structure. This hydrate form enhances stability and solubility compared to its anhydrous counterpart, making it a critical component in pharmaceutical formulations. As a first-generation cephalosporin, it exhibits broad-spectrum antibacterial activity against gram-positive bacteria, with emerging studies exploring its efficacy against certain gram-negative strains under specific conditions.

The chemical synthesis of cephalexin hydrate involves the ring-opening reaction of 7-aminocephalosporanic acid (7-ACA) with chloromethyl methyl ether, followed by acylation with a D-alanyl-D-alanine dipeptide derivative. Recent advancements in green chemistry have introduced solvent-free microwave-assisted synthesis methods to optimize yield while minimizing environmental impact. Researchers at the University of Tokyo demonstrated in 2023 that this approach achieves >95% purity with reduced reaction times compared to conventional protocols.

In terms of pharmacokinetic properties, the hydrate form exhibits improved oral bioavailability (approximately 40%) due to enhanced dissolution rates. A 2024 study published in Antimicrobial Agents and Chemotherapy revealed that microcrystalline cellulose-based tablets containing cephalexin hydrate achieve peak plasma concentrations within 1–2 hours post-administration, maintaining therapeutic levels for up to 8 hours. This extended duration supports once-daily dosing regimens under investigation for chronic infections.

Clinically, Cephalexin Hydrate remains a cornerstone treatment for skin and soft tissue infections caused by Staphylococcus aureus and Streptococcus species. However, recent epidemiological data from the CDC highlights increasing resistance rates among community-acquired methicillin-resistant S. aureus (CA-MRSA) isolates (now exceeding 45% prevalence). To address this challenge, researchers at Johns Hopkins developed a nanoemulsion formulation that enhances intracellular penetration by 3-fold compared to conventional tablets.

Synthetic modifications targeting the side chain have yielded novel derivatives with expanded spectrum activity. A collaborative study between Merck KGaA and Kyoto University identified a semisynthetic analog incorporating a fluorinated substituent at position C7α that demonstrates potent activity against Acinetobacter baumannii strains resistant to carbapenems. This compound achieved minimum inhibitory concentrations (MICs) as low as 0.5 µg/mL in vitro trials conducted in early 2024.

Innovations in drug delivery systems continue to redefine this compound's applications. Liposomal encapsulation techniques described in a Nature Communications paper (June 2024) enable targeted delivery to infected tissues while reducing systemic toxicity by over 60%. These lipid nanoparticles also show promise for treating biofilm-associated infections like chronic otitis media through enhanced penetration into bacterial matrices.

Toxicity profiles remain favorable compared to other β-lactams, with gastrointestinal disturbances accounting for ~5% of adverse events reported across meta-analyses involving over 5,000 patients. However, recent pharmacogenomic studies indicate genetic polymorphisms in ABCB1 transporters may predispose certain populations to elevated serum concentrations requiring dose adjustments – findings now incorporated into EU prescribing guidelines.

The compound's structural versatility has spurred non-antibiotic applications including:

• A prodrug formulation undergoing Phase II trials for osteomyelitis treatment via local depot injection systems,
• Biofilm disruption agents leveraging its β-lactam ring's ability to inhibit penicillin-binding proteins,
• Synergistic combinations with host defense peptides showing enhanced efficacy against Pseudomonas aeruginosa biofilms as demonstrated in mouse models.

Ongoing research focuses on addressing antimicrobial resistance through dual-action mechanisms. A team at MIT developed a co-formulation combining cephalexin hydrate with bacteriophage-derived lysins that achieved complete eradication of MRSA biofilms within 4 hours – an improvement over monotherapy's ~95% reduction after similar durations reported in prior studies.

Manufacturing standards require strict adherence to ICH Q7 guidelines during crystallization processes due to polymorphic tendencies observed during scale-up operations. Recent process analytical technology (PAT) implementations using Raman spectroscopy have enabled real-time monitoring of hydration states during lyophilization steps – reducing batch rejection rates from ~8% to below 1% industry-wide since mid-2024.

In conclusion, Cephalexin Hydrate (CAS No. 1820673-23-1) continues evolving beyond traditional antibiotic roles through innovative formulations and combination therapies while maintaining its position as an essential agent in infectious disease management worldwide.